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Compound of Interest

Compound Name: Diphenylamine Sulfonic Acid

Cat. No.: B093892 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical reagents is paramount. This guide provides a detailed overview of

diphenylamine-4-sulfonic acid and its commonly used sodium and barium salts, focusing on

their core properties and applications, particularly as a redox indicator.

Core Properties
Diphenylamine-4-sulfonic acid and its salts are key reagents in analytical chemistry. Their utility

primarily stems from their distinct color change upon oxidation, making them excellent redox

indicators. A summary of their fundamental physicochemical properties is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b093892?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Diphenylamine-4-
sulfonic acid

Diphenylamine-4-
sulfonic acid
Sodium Salt

Diphenylamine-4-
sulfonic acid
Barium Salt

CAS Number 101-57-5[1][2]
6152-67-6[3][4][5][6]

[7]

6211-24-1[8][9][10]

[11]

Molecular Formula C₁₂H₁₁NO₃S[1][2]
C₁₂H₁₀NNaO₃S[3][4]

[5][7]

C₂₄H₂₀BaN₂O₆S₂[8][9]

[10]

Molecular Weight 249.29 g/mol [1][2]
271.27 g/mol [3][4][5]

[7]
633.88 g/mol [8][9][10]

Appearance
Not specified in

search results

Off-white powder[3] to

off-white to beige to

light grey crystalline

powder[6]

White to grey crystals,

crystalline solid or

powder[12]

Solubility in Water
Not specified in

search results
820 g/L[4]

Moderately soluble[9],

slightly soluble[12]

Melting Point
Not specified in

search results

>300 °C[3]

(decomposes at 200

°C[4])

>300 °C[10]

Application as a Redox Indicator
Diphenylamine sulfonic acid is widely employed as a redox indicator in various titrations,

most notably in the determination of iron (II) with potassium dichromate. The indicator is

colorless in its reduced form and undergoes a sharp, reversible color change to a violet or

purple color at the equivalence point.

The logical workflow for utilizing diphenylamine sulfonic acid as a redox indicator in a typical

titration is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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